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Compound of Interest

Compound Name: SRX3177

Cat. No.: B10857418 Get Quote

SRX3177 is a potent triple-action inhibitor targeting Bromodomain-containing protein 4 (BRD4),

Phosphoinositide 3-kinase (PI3K), and Cyclin-dependent kinases 4 and 6 (CDK4/6).[1][2] Due

to its cytotoxic activity against cancer cells, it is imperative that researchers, scientists, and

drug development professionals handle and dispose of this compound with stringent safety

measures to prevent exposure and environmental contamination.[1][3] This guide provides a

comprehensive overview of the proper disposal procedures for SRX3177, grounded in

established safety protocols for hazardous pharmaceutical compounds.

Immediate Safety and Handling Precautions
Before commencing any procedure involving SRX3177, it is crucial to be fully acquainted with

the necessary safety protocols to minimize risk.

Personal Protective Equipment (PPE):

Gloves: Wear protective nitrile gloves.

Lab Coat: A lab coat must be worn to protect from spills.

Eye Protection: Chemical safety goggles are mandatory.

Respiratory Protection: If there is a risk of generating aerosols or dust, use a certified

chemical fume hood.

Handling:
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Avoid inhalation of any dust, mist, or vapors.

Prevent contact with skin and eyes.

Do not consume food or beverages in areas where the compound is handled.

Thoroughly wash hands after handling.

Storage:

Store in a dry, dark environment.

For short-term storage (days to weeks), maintain a temperature of 0 - 4°C.

For long-term storage (months to years), store at -20°C.[4]

Stock solutions should be stored at 0 - 4°C for short-term use or -20°C for long-term storage.

[4]

SRX3177 Properties and Activity
Below is a summary of the chemical and biological properties of SRX3177.

Property Value

Chemical Formula C31H32N6O4S

Molecular Weight 584.70 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Purity >98%

Shipping Condition
Shipped at ambient temperature as a non-

hazardous chemical.

Source:[4]
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SRX3177 has demonstrated inhibitory activity across multiple cellular targets.

Target IC50

BRD4 (BD1) 33 nM

BRD4 (BD2) 89 nM

PI3Kα 79 nM

PI3Kδ 83 nM

PI3Kγ 3.18 µM

CDK4 <2.5 nM

CDK6 3.3 nM

Source:[1][2][5]

Step-by-Step Disposal Protocol
The disposal of SRX3177 and any contaminated materials must be managed as hazardous

cytotoxic waste.[6][7]

1. Waste Segregation and Collection:

Solid Waste:

Place any unused or expired SRX3177 directly into a designated and clearly labeled

hazardous waste container.

Contaminated consumables such as weighing paper, pipette tips, and gloves should be

collected in a separate, sealed plastic bag or container also labeled as hazardous waste.

[8]

Liquid Waste:

Collect all solutions containing SRX3177 in a dedicated, leak-proof, and clearly labeled

hazardous waste container.
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Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed.[8]

Sharps Waste:

Any needles or other sharps contaminated with SRX3177 must be disposed of in a

designated sharps container.[8]

2. Spill Management:

In the event of a spill, adhere to the following procedures:

Evacuate and Secure: Alert others in the vicinity and restrict access to the spill area.

Wear Appropriate PPE: Before cleaning the spill, ensure you are wearing the appropriate

personal protective equipment.

Clean-up:

For liquid spills, use an absorbent material to contain and clean up the spill.

For solid spills, gently sweep the material to avoid creating dust.

Place all cleanup materials into a designated hazardous waste container.

3. Final Disposal:

All waste streams (solid, liquid, and contaminated materials) containing SRX3177 must be

disposed of as hazardous pharmaceutical waste.[8]

Due to its cytotoxic nature, high-temperature incineration is the recommended method for

the final disposal of SRX3177 waste.[6]

Ensure that all waste is transported by a certified hazardous waste transporter to a permitted

treatment facility.[7]
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The following diagrams illustrate the SRX3177 disposal workflow and its targeted signaling

pathways.
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Caption: Logical workflow for the proper disposal of SRX3177.
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Caption: Signaling pathways inhibited by SRX3177.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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